3-(2-Fluorophenyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(2-fluorophenyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H9FN4S/c16-12-9-5-4-8-11(12)13-17-18-15-20(13)19-14(21-15)10-6-2-1-3-7-10/h1-9H
• InChI Key: ZFTSQNHMWMOXNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=CC=C4F
• Molecular Formula: C15H9FN4S
• Molecular Weight: 296.3 g/mol

Description

“3-(2-Fluorophenyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” is a compound with the molecular formula C15H9FN4S. It is nearly planar, with respect to the [1,2,4]-triazolo [3,4- b ] [1,3,4]thiadiazole system. The fluorophenyl ring (C10—C15) form dihedral angles of 2.55 (6)° and the phenyl ring (C1—C6) form dihedral angles of 3.83 (3)°.

Molecular Structure Analysis

The crystal structure of the compound is orthorhombic, Pna 2 1 (no. 33), with a = 18.9361 (2) Å, b = 11.5248 (1) Å, c = 6.0142 (1) Å, V = 1312.52 (3) Å 3, Z = 4, Rgt(F) = 0.0263, wRref(F2) = 0.0706, T = 100 K.

Scientific Research Applications

Antifungal Activity

This compound has been extensively applied in antifungal agents. .

Antitumor Activity

Research indicates that 1,2,4-triazole derivatives exhibit antitumor properties. .

Antibacterial Activity

The antibacterial properties of 1,2,4-triazole derivatives are also well-documented. .

Antiviral Activity

These derivatives have shown promise as antiviral agents. .

Herbicidal Properties

The herbicidal application of 1,2,4-triazole derivatives is another area of interest. .

Insecticidal Properties

Lastly, these compounds have been used as insecticidal agents. .

Mechanism of Action

Target of Action

The primary target of 3-(2-Fluorophenyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is Shikimate dehydrogenase . This enzyme is essential for the biosynthesis of the chorismate end product and is a promising therapeutic target, especially for the discovery and development of new-generation anti-TB agents .

Mode of Action

The compound interacts with its target, Shikimate dehydrogenase, by inhibiting its activity . This interaction results in the disruption of the biosynthesis of the chorismate end product, which is crucial for the survival and proliferation of certain microorganisms .

Biochemical Pathways

The inhibition of Shikimate dehydrogenase affects the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids in microorganisms . The downstream effects of this inhibition include the disruption of protein synthesis and the growth of the microorganisms .

Pharmacokinetics

The compound’s structure suggests that it may have good bioavailability due to the presence of fluorine, which can enhance the lipophilicity and thus the absorption of the compound .

Result of Action

The result of the compound’s action is the inhibition of the growth of microorganisms, such as Mycobacterium tuberculosis . This is due to the disruption of the shikimate pathway and the subsequent effects on protein synthesis .

Future Directions

The development of low-toxicity and high-efficiency fungicides has become an increasingly important research direction. Natural products have proven to be an important source of new pesticide research and development due to their structural diversity, target specificity, unique mechanism, and low risk of drug resistance.